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CAS No.: 183133-96-2

Cat. No.: S548457

Cabazitaxel Dosing & Neutropenia Risk Overview

Cabazitaxel is indicated for metastatic castration-resistant prostate cancer in combination with prednisone,
following prior docetaxel therapy [1] [2] [3]. Neutropenia is a major dose-limiting toxicity, with warnings for

neutropenic deaths [1] [3].

The table below summarizes approved dosing and primary neutropenia risk factors.

Key Neutropenia

Parameter Standard Dose Alternative Dose .

Risk Factors
Recommended 20 mg/m2 IV every 3 weeks 25 mg/m2 IV every 3 Higher dose (25
Dosage [1] [2] weeks (in select mg/m?2) [4]

patients) [1] [2]

Corticosteroid Oral prednisone 10 mg - Age =65 years [2] [3]
daily [1] [2]

Primary G-CSF Recommended for patients  Consider in all patients  Poor performance

Prophylaxis with high-risk features [2] receiving 25 mg/m? [2] status [2]

[3] [3]
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Key Neutropenia

Parameter Standard Dose Alternative Dose )
Risk Factors
Contraindication Neutrophil count <1,500 - Previous episodes of
cells/mm3 [1] [3] febrile neutropenia [2]
Boxed Warning Neutropenia; Severe - Extensive prior
Hypersensitivity [3] radiation [2]

G-CSF Prophylaxis & Clinical Management

Primary G-CSF prophylaxis is recommended for patients with high-risk clinical features and should be
considered for all patients receiving the 25 mg/m? dose [2] [3]. This approach helps reduce the incidence of

febrile neutropenia [5].

Dose modification guidelines for managing hematologic toxicity are outlined in the table below.

Adverse Event Action Dose Reduction

| Prolonged Grade >3 Neutropenia (>1 week despite G-CSF) | Delay treatment until ANC >1,500
cells/mm3 [1] [2] | Reduce by one dose level (e.g., 25— 20 or 20 — 15 mg/m?) [1] [2] | | Febrile Neutropenia
or Neutropenic Infection | Delay until resolution/improvement and ANC >1,500 cells/mm?3 [1] [2] | Reduce
by one dose level. Use G-CSF for secondary prophylaxis [1] [2]. | | Grade >3 Diarrhea (or persisting

despite medication) | Delay treatment until improvement or resolution [1] [2] | Reduce by one dose level [1]

[2]]

A 2024 study proposed a pharmacokinetic threshold for early risk identification: a cabazitaxel plasma
concentration >4.96 ng/mL at 6 hours post-infusion was predictive of severe neutropenia, with 76%
sensitivity [6]. Implementing therapeutic drug monitoring could allow for more personalized use of the 25

mg/m? dose with targeted G-CSF support [6].

Premedication & Supportive Care Protocol
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Adherence to the following premedication and monitoring regimen is critical for patient safety [1] [2] [7]:

¢ Premedication (30 mins prior to infusion): Intravenous antihistamine, corticosteroid, and H2
antagonist. Antiemetic prophylaxis is also recommended [2] [7].
e Hydration: Ensure adequate hydration throughout treatment to prevent complications like renal
failure [1] [7].
e Monitoring:
o Hematologic: Frequent blood cell counts, essential weekly during cycle 1 and before each
subsequent cycle [2] [3].
o Renal & Electrolytes: Monitor closely, particularly in patients with diarrhea or those aged 65
and older [1] [7].
o Hypersensitivity: Observe patients closely, especially during the first and second infusions [7].

Decision Workflow for G-CSF Prophylaxis

The diagram below illustrates the clinical decision pathway for implementing G-CSF prophylaxis based on

patient-specific risk factors.
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Assess Patient for
Cabazitaxel Therapy

:

Dose 25 mg/m??

No (20 mg/m?)

Presence of High-Risk

L. Yes
Clinical Features?

Primary G-CSF Consider Primary
Prophylaxis Recommended G-CSF Prophylaxis

Standard Monitoring
(Weekly CBC during Cycle 1)

Click to download full resolution via product page

Research Insights & Toxicity Management

e Comparative Safety Profile: A 2025 meta-analysis concluded that the 20 mg/m? dose has a better
safety profile than 25 mg/m2, with a significantly lower risk of neutropenia and anemia [4].

¢ GI Toxicity & Cystitis: Severe gastrointestinal reactions and urinary disorders like cystitis/hematuria
have been reported [2] [3]. Patients with prior pelvic radiation should be closely monitored for cystitis
(2] 3.

¢ Drug Interactions: Avoid concomitant use of strong CYP3A inhibitors. If co-administration is
unavoidable, consider a 25% reduction in the cabazitaxel dose [1] [2] [3].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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